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Compound of Interest

Compound Name: Sulphur Red 6

Cat. No.: B1171680 Get Quote

This technical support guide provides researchers, scientists, and textile industry professionals

with troubleshooting advice and frequently asked questions (FAQs) to improve the dyeing

fastness of C.I. Sulphur Red 6 on cellulosic textiles like cotton, linen, and viscose.

Frequently Asked Questions (FAQs)
Q1: What is Sulphur Red 6 and what are its typical fastness properties?

A1: C.I. Sulphur Red 6 (C.I. 53720) is a sulphur dye used for dyeing cellulosic fibers, yielding a

bordeaux or reddish-brown shade.[1][2] Like other sulphur dyes, it is water-insoluble and must

be reduced to a water-soluble leuco form for application.[3][4][5] Its fastness properties are

generally considered moderate. For instance, its light fastness is rated around 3-4 on a scale of

8, and its wash fastness is typically good, around 3-4 on a scale of 5.[1][3][6] However, it can

exhibit poor fastness to chlorine and rubbing if not applied correctly.[3][7]

Q2: What are the key stages in the dyeing process that influence the final fastness of Sulphur
Red 6?

A2: The final fastness is critically dependent on four main stages:

Reduction (Solubilization): Incomplete or improper reduction of the dye can lead to poor dye

uptake and uneven color.[3][8] Using an appropriate amount of a reducing agent like sodium

sulphide is crucial.[3][4]
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Dyeing (Exhaustion): Proper control of temperature, time, and the addition of electrolytes

(like Glauber's salt) ensures the dye is fully absorbed by the fibers.[3][5]

Oxidation: This is a critical step that converts the soluble leuco dye back to its original

insoluble form inside the fiber.[4][5][8] Incomplete oxidation is a primary cause of poor wash

and rubbing fastness.

After-treatment (Soaping & Fixing): Thoroughly soaping the fabric removes loose, unfixed

dye from the surface, which is essential for good rubbing fastness.[7][9][10] Applying a fixing

agent further enhances wet fastness properties.[8][11][12]

Q3: Can after-treatments significantly improve the fastness of Sulphur Red 6?

A3: Yes. After-treatments are highly effective.

Cationic Fixing Agents: These are polymeric compounds that form a film on the fiber surface,

entrapping the dye molecules and significantly improving wash, wet rubbing, and

perspiration fastness.[8][11][12][13][14]

Metallic Salts: Treating with salts like copper sulphate can improve light fastness.[3][5][8]

However, care must be taken as copper salts can sometimes accelerate the tendering

(weakening) of cellulosic fibers when exposed to light and humidity over time.[4][15]

Tannin-Based Systems: Sequential application of a cationic fixing agent followed by a tannin-

based product has been shown to improve both light and wet rub fastness.[16][17]
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Problem Potential Causes
Recommended Solutions &

Experimental Protocols

Poor Wash Fastness

1. Incomplete oxidation of the

dye. 2. Insufficient removal of

unfixed surface dye. 3.

Hydrolysis of dye due to

residual alkali on the fabric.[18]

4. Use of an overly powerful

reducing agent (e.g., sodium

hydrosulphide) which can

lower dye affinity.[3]

1. Optimize Oxidation: Ensure

complete conversion of the

leuco dye. Use an oxidizing

agent like sodium perborate

(0.5-1.0 g/L) at 40-50°C for 20

minutes.[9] 2. Thorough

Soaping: After oxidation, soap

the fabric at a boil (95-100°C)

for 20-30 minutes with 2-4 g/L

of a non-ionic soap.[9] This is

critical for removing loose dye.

3. Neutralize Alkali: After

dyeing and rinsing, neutralize

any residual alkali with a weak

acid like acetic acid before the

final wash.[3][15] 4. Apply a

Cationic Fixing Agent: After

soaping and rinsing, treat the

fabric with a cationic fixing

agent (e.g., 1-3% on weight of

fabric) at 40-50°C for 20

minutes.[14][19]

Poor Rubbing Fastness

(Crocking)

1. Presence of loose, unfixed

dye on the fiber surface

("bronzing").[7] 2. Dye particles

are not penetrating the fiber

core and are only on the

surface.[20] 3. Rough fabric

surface finish.[10] 4. High

concentration of dye leading to

surface aggregation.[21]

1. Enhance Soaping Efficiency:

Use high-temperature soaping

(above 90°C) with an effective

detergent to thoroughly

remove surface dye.[10]

Ultrasonic treatment during

soaping can also enhance the

removal of loosely bound dye.

[22] 2. Improve Dye

Penetration: Ensure proper

scouring and mercerization of

the fabric before dyeing to
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improve dye uptake and

penetration.[20][23] 3. Use a

Rubbing Fastness Improver:

Apply a specialized finishing

agent designed to improve

rubbing fastness. These

agents form a lubricating film

on the surface, reducing

friction.[24]

Poor Light Fastness

1. Inherent molecular structure

of the dye. 2. Low dyeing

concentration; single dye

molecules are more

susceptible to

photodegradation.[25] 3. Use

of certain cationic softeners or

fixing agents that can

negatively impact light

fastness.[25][26]

1. After-treatment with Metallic

Salts: Treat the dyed fabric

with a solution of copper

sulphate (0.25-2%) and acetic

acid (1%) at 60°C for 20-30

minutes.[3][26] Note: Test for

potential fiber tendering.2.

Cation-Tannin Treatment: A

sequential treatment with a

cationic agent and a tannin-

based UV protectant can

improve light fastness by 0.5-

1.5 grades.[16][17] 3. Select

Compatible Auxiliaries: When

selecting softeners or fixing

agents, verify their impact on

light fastness. Avoid those

known to cause yellowing or

accelerate fading.[25]

Shade Dullness or Bronzing 1. Premature oxidation of the

dye on the fabric surface.[7] 2.

Excessive use of salt as an

exhausting agent.[15] 3.

Insufficient reducing agent in

the dyebath, leading to

incomplete reduction.[15]

1. Control Oxidation: Ensure

the dyed material is rinsed

thoroughly to remove excess

sodium sulfide before

controlled oxidation. Avoid

excessive exposure to air

before the oxidation step.[15]

2. Optimize Salt Concentration:

Use the recommended amount
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of Glauber's salt or common

salt; excess can cause the dye

to precipitate on the surface. 3.

Maintain Dyebath Stability:

Ensure the correct ratio of dye

to sodium sulphide is used to

keep the dye fully reduced and

soluble throughout the

process.[3]

Data Presentation: Effect of After-Treatments on
Fastness Ratings
The following table summarizes typical improvements in fastness ratings for sulphur-dyed

fabrics after various treatments. Ratings are based on the standard 1-5 grey scale (for

staining/color change) and 1-8 blue wool scale (for light fastness).

Treatment
Wash Fastness
(Color Change)

Wet Rubbing
Fastness

Light Fastness

Untreated Control 3-4 1-2 3-4

Cationic Fixing Agent 4-5 2-3 3

Metallic Salt (Copper

Sulphate)
3-4 1-2 4-5

Cationic Agent +

Tannin
4 3-4 4-5

Note: Values are approximate and can vary based on substrate, dye concentration, and

specific process parameters. Data compiled from multiple sources indicating trends.[3][16][17]

[24]

Experimental Protocols
Protocol 1: Standard Dyeing Process for Sulphur Red 6
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Fabric Preparation: Scour and bleach the cellulosic fabric to ensure it is free from impurities.

Dye Bath Preparation:

Paste the required amount of Sulphur Red 6 powder with a small amount of cold water.

Add an equal weight of Sodium Sulphide (60%) and dissolve the paste in boiling water.[3]

Boil for approximately 10 minutes to ensure complete reduction.

Add the dissolved dye solution to the main dye bath, which contains Soda Ash (to maintain

alkalinity).

Dyeing:

Immerse the fabric in the dye bath at a starting temperature of 40°C.

Gradually raise the temperature to 70-90°C.[17]

Add Glauber's salt in portions to aid exhaustion.

Continue dyeing for 45-60 minutes.

Rinsing: Rinse the dyed fabric thoroughly with cold water to remove residual alkali and

unfixed dye.

Protocol 2: Post-Oxidation and Soaping
Oxidation:

Prepare a bath with an oxidizing agent (e.g., 1 g/L Sodium Perborate or 5 g/L Hydrogen

Peroxide).[9][17]

Treat the rinsed fabric at 40-50°C for 15-20 minutes.[9][17] This step is crucial for

converting the dye to its insoluble form.

Soaping:

Prepare a fresh bath with 2 g/L non-ionic detergent.
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Treat the oxidized fabric at 95-100°C (at the boil) for 20 minutes.[9][17]

Rinse thoroughly with hot and then cold water.

Protocol 3: Cationic Fixing After-Treatment
Bath Preparation: Prepare a fresh bath with 1-3% (on weight of fabric) of a cationic fixing

agent. Adjust pH if required by the manufacturer.

Treatment: Immerse the soaped and rinsed fabric into the fixing bath.

Process: Run the treatment at 50°C for 20 minutes.[19]

Drying: Squeeze the fabric and dry without further rinsing.

Visualizations (Graphviz)

Key Fastness Improvement Stages
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Caption: Workflow for dyeing with Sulphur Red 6, highlighting key stages for fastness

improvement.
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Caption: Interaction between Sulphur Red 6, fiber, and a cationic fixing agent to enhance

fastness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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